Nonate

• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• IUPAC Name: (2S)-2-pentylbutanedioic acid
• InChI: InChI=1S/C9H16O4/c1-2-3-4-5-7(9(12)13)6-8(10)11/h7H,2-6H2,1H3,(H,10,11)(H,12,13)/t7-/m0/s1
• InChI Key: FNZSVEHJZREFPF-ZETCQYMHSA-N
• Isomeric SMILES: CCCCC[C@@H](CC(=O)O)C(=O)O
• SMILES: CCCCCC(CC(=O)O)C(=O)O
• physical_description: Solid

Description

NONate, also known as NONic acid, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. NONate is slightly soluble (in water) and a weakly acidic compound (based on its pKa). NONate has been detected in multiple biofluids, such as blood and urine. Within the cell, NONate is primarily located in the cytoplasm and adiposome.
Nonate is a dicarboxylic acid.

Synthesis routes and methods

Procedure details

A method similar to that described by Devlin, et al, J. Chem. Soc., Perkin Transactions I, page 830 (1975) was used. Sodium ethoxide was formed by the addition of sodium metal (2.25 g, 91.59 mmol) to anhydrous EtOH (150 ml) under an N2 atmosphere. To the resultant solution was added triethyl-1,1,2-ethanetricaboxylate (obtained from Aldrich; 21 ml, 91.59 mmol) followed by dropwise addition of n-pentyl bromide (11.4 ml, 91.59 mmol). The mixture was brought to reflux and stirred overnight (19 hr). After the reaction had cooled, it was filtered and concentrated. The residue was treated with H2O and extracted with Et2O (three times). The combined organic extracts were dried (MgSO4), concentrated and purified by vacuum distillation (85° C./22.66 Pascals) to yield a colorless liquid (26.37 g, 91% yield).